Cas no 501369-50-2 (1-Pyrrolidinecarboxylic acid, 3-(1-methylethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(1-methylethyl)-, 1,1-dimethylethyl ester
• CAS No: 501369-50-2
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 1560597
• PubChem ID: 59747994
• Update Time: 2025-04-21

1-Pyrrolidinecarboxylic acid, 3-(1-methylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(1-methylethyl)-, 1,1-dimethylethyl ester
• 501369-50-2
• SCHEMBL4546635
• tert-butyl 3-isopropylpyrrolidine-1-carboxylate
• DB-405133

• Inchi： 1S/C12H23NO2/c1-9(2)10-6-7-13(8-10)11(14)15-12(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： WGUPNTTWRSTEOD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C)C1)=O

Computed Properties

• Exact Mass: 213.17299
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54